6-bromo-3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide

• Molecular Formula: C21H18BrN3O4
• Molecular Weight: 456.3 g/mol
• IUPAC Name: 6-bromo-3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H18BrN3O4/c1-3-10-27-15-7-4-13(5-8-15)18-20(25-29-24-18)23-21(26)19-12(2)16-9-6-14(22)11-17(16)28-19/h4-9,11H,3,10H2,1-2H3,(H,23,25,26)
• InChI Key: AEUXGXIHXQKDBK-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=C(C4=C(O3)C=C(C=C4)Br)C

Description

6-bromo-3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide is a complex organic compound that features a benzofuran core, a bromine atom, and an oxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-bromo-3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide typically involves multiple steps. One common approach is to start with the bromination of a benzofuran derivative, followed by the introduction of the oxadiazole ring through a cyclization reaction. The final step involves the formation of the carboxamide group.

Bromination: The initial step involves the bromination of 3-methylbenzofuran using bromine in the presence of a catalyst such as iron(III) bromide.

Oxadiazole Formation: The next step is the formation of the oxadiazole ring. This can be achieved by reacting the brominated benzofuran with a suitable nitrile oxide precursor under cyclization conditions.

Carboxamide Formation: The final step involves the introduction of the carboxamide group. This can be done by reacting the intermediate with an amine derivative under appropriate conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the benzofuran ring.

Reduction: Reduction reactions can be performed on the oxadiazole ring, potentially leading to ring-opening reactions.

Substitution: The bromine atom on the benzofuran ring can be substituted with various nucleophiles, leading to a wide range of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methyl group can lead to the formation of a carboxylic acid, while substitution of the bromine atom can yield various functionalized benzofuran derivatives.

Scientific Research Applications

Medicinal Chemistry: The compound can be explored for its potential as a pharmaceutical agent, particularly in the development of drugs targeting specific enzymes or receptors.

Material Science: Due to its unique structural features, the compound can be used in the development of advanced materials, such as organic semiconductors or light-emitting diodes.

Biological Studies: The compound can be used as a probe in biological studies to investigate the function of specific proteins or pathways.

Mechanism of Action

The mechanism of action of 6-bromo-3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide depends on its specific application. In medicinal chemistry, the compound may act by binding to a specific enzyme or receptor, thereby modulating its activity. The molecular targets and pathways involved would need to be identified through detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

6-bromo-3-methyl-2-(4-propoxyphenyl)-4-quinolinecarboxylic acid: This compound shares the bromine and propoxyphenyl groups but has a quinoline core instead of a benzofuran core.

6-bromo-3-methyl-4H-chromen-4-one: This compound has a similar brominated aromatic ring but lacks the oxadiazole and carboxamide groups.

Uniqueness

The uniqueness of 6-bromo-3-methyl-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide lies in its combination of a benzofuran core, an oxadiazole ring, and a carboxamide group. This unique structure imparts specific chemical and biological properties that can be exploited in various applications.